3-Hydroxy-5-(4-methylthiophenyl)pyridine, 95%

• IUPAC Name: 5-(4-methylsulfanylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H11NOS/c1-15-12-4-2-9(3-5-12)10-6-11(14)8-13-7-10/h2-8,14H,1H3
• InChI Key: QJZGROORNZMUQM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=CC(=CN=C2)O
• Molecular Formula: C12H11NOS
• Molecular Weight: 217.29 g/mol

Description

3-Hydroxy-5-(4-methylthiophenyl)pyridine, 95% (3-OH-4-MTP) is a chemical compound that is used in a variety of scientific research applications. It is an aromatic heterocyclic compound that is composed of a pyridine ring with a 4-methylthiophenyl substituent attached to the 3-hydroxy position. 3-OH-4-MTP has a wide range of applications in the field of chemical synthesis and is also used in the development of pharmaceuticals and other products.

Scientific Research Applications

3-Hydroxy-5-(4-methylthiophenyl)pyridine, 95% is used in a variety of scientific research applications. It is used in the synthesis of various organic compounds, such as indole derivatives, which are important in the development of pharmaceuticals and other products. It is also used in the synthesis of polymers, which can be used for a variety of applications, such as for the production of materials for medical and industrial use. Additionally, 3-Hydroxy-5-(4-methylthiophenyl)pyridine, 95% is used in the synthesis of heterocyclic compounds, which are important in the development of drugs and other products.

Mechanism of Action

The mechanism of action of 3-Hydroxy-5-(4-methylthiophenyl)pyridine, 95% is not fully understood. However, it is believed that the compound acts as a nucleophile in the reaction, meaning that it is capable of donating electrons to form a covalent bond with the substrate. Additionally, it is believed that the compound may act as an electron acceptor in the reaction, meaning that it is capable of accepting electrons to form a covalent bond with the substrate.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Hydroxy-5-(4-methylthiophenyl)pyridine, 95% are not fully understood. However, it is believed that the compound may have an effect on various enzymes and receptors in the body. Additionally, it is believed that the compound may have an effect on the metabolism of certain drugs and other compounds.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Hydroxy-5-(4-methylthiophenyl)pyridine, 95% in lab experiments include its high purity, low cost, and ease of use. Additionally, the compound is stable in a variety of solvents and is not easily degraded by heat or light. The main limitation of using 3-Hydroxy-5-(4-methylthiophenyl)pyridine, 95% in lab experiments is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a variety of potential future directions for 3-Hydroxy-5-(4-methylthiophenyl)pyridine, 95%. One potential future direction is the development of new synthetic methods for the compound. Additionally, the compound could be used in the development of new drugs and other products. Additionally, the compound could be used in the development of new materials for medical and industrial use. Finally, the compound could be used in the development of new catalysts for chemical reactions.

Synthesis Methods

3-Hydroxy-5-(4-methylthiophenyl)pyridine, 95% can be synthesized in two different ways. The first method is through a direct reaction between 4-methylthiophenol and pyridine. This reaction is carried out in a solvent such as acetonitrile at a temperature of 100°C. The second method is known as the Fischer indole synthesis, which involves the reaction between an aryl halide, an aldehyde, and a base such as sodium or potassium carbonate. This reaction is also carried out in a solvent such as acetonitrile at a temperature of 100°C.